Cas no 62214-12-4 (1H-Pyrazole, 5-(4-butoxyphenyl)-1-methyl-3-phenyl-4-propoxy-)

• Product Name: 1H-Pyrazole, 5-(4-butoxyphenyl)-1-methyl-3-phenyl-4-propoxy-
• CAS No: 62214-12-4
• MF: C₂₃H₂₈N₂O₂
• MW: 364.480626106262
• CID: 454295
• PubChem ID: 71388764
• Update Time: 2025-04-19

1H-Pyrazole, 5-(4-butoxyphenyl)-1-methyl-3-phenyl-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-butoxyphenyl)-1-methyl-3-phenyl-4-propoxy-
• 5-(4-butoxyphenyl)-1-methyl-3-phenyl-4-propoxypyrazole
• DTXSID70810815
• 5-(4-Butoxyphenyl)-1-methyl-3-phenyl-4-propoxy-1H-pyrazole
• 62214-12-4

• Inchi： 1S/C23H28N2O2/c1-4-6-17-26-20-14-12-19(13-15-20)22-23(27-16-5-2)21(24-25(22)3)18-10-8-7-9-11-18/h7-15H,4-6,16-17H2,1-3H3
• InChI Key： JLWROQCYYWJXPC-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(C2C=CC=CC=2)=NN(C)C=1C1C=CC(=CC=1)OCCCC

Computed Properties

• Exact Mass: 364.21524
• Monoisotopic Mass: 364.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28